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Compound of Interest

Compound Name: Morpholine-3-carbonitrile

Cat. No.: B048010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the N-alkylation of morpholine-3-
carbonitrile, a key synthetic transformation for the development of novel therapeutic agents.

The resulting N-alkylated morpholine-3-carbonitrile derivatives are valuable scaffolds in

medicinal chemistry, finding applications as enzyme inhibitors and modulators of various

biological pathways. This document outlines a robust and reproducible method for this

synthesis, along with representative data and a visual workflow.

Introduction
Morpholine and its derivatives are prevalent structural motifs in a wide array of approved drugs

and biologically active molecules.[1] The introduction of substituents on the morpholine

nitrogen is a common strategy to modulate the potency, selectivity, and pharmacokinetic

properties of these compounds. The N-alkylation of morpholine-3-carbonitrile provides a

versatile platform for generating diverse libraries of compounds for drug discovery programs.

The protocol described herein utilizes a direct N-alkylation approach with an alkyl halide in the

presence of a suitable base.[2]

Quantitative Data Summary
The following table summarizes representative data for the N-alkylation of morpholine-3-
carbonitrile with various alkyl halides, demonstrating the general applicability of the described

protocol.
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Entry
Alkyl Halide
(R-X)

Product
Reaction Time
(h)

Yield (%)

1 Benzyl Bromide

N-Benzyl-

morpholine-3-

carbonitrile

6 92

2 Ethyl Iodide

N-Ethyl-

morpholine-3-

carbonitrile

8 85

3 Propyl Bromide

N-Propyl-

morpholine-3-

carbonitrile

8 88

4 Butyl Bromide

N-Butyl-

morpholine-3-

carbonitrile

10 82

Experimental Protocol: N-Alkylation of Morpholine-
3-carbonitrile
This protocol details a general procedure for the N-alkylation of morpholine-3-carbonitrile
using an alkyl halide.

Materials:

Morpholine-3-carbonitrile

Alkyl halide (e.g., benzyl bromide, ethyl iodide)

Potassium carbonate (K₂CO₃), anhydrous

Acetonitrile (CH₃CN), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar
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Reflux condenser

Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for work-up and purification

Silica gel for column chromatography

Ethyl acetate and hexanes for chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add morpholine-3-
carbonitrile (1.0 eq).

Addition of Reagents: Add anhydrous acetonitrile to dissolve the starting material. To this

solution, add anhydrous potassium carbonate (2.0 eq).

Addition of Alkylating Agent: While stirring, add the alkyl halide (1.1 eq) dropwise to the

reaction mixture at room temperature.

Reaction: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and

monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off

the potassium carbonate.

Solvent Removal: Concentrate the filtrate under reduced pressure to remove the acetonitrile.

Extraction: Dissolve the residue in ethyl acetate and wash with water (2 x 50 mL) and brine

(1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a mixture of

ethyl acetate and hexanes as the eluent to afford the pure N-alkylated morpholine-3-
carbonitrile.
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Visualization of the Experimental Workflow
The following diagram illustrates the general workflow for the N-alkylation of morpholine-3-
carbonitrile.

Reaction Work-up & Purification

Morpholine-3-carbonitrile Add K₂CO₃, CH₃CN Add Alkyl Halide Heat to Reflux FilterReaction Completion Concentrate Extract Dry & Concentrate Column Chromatography Pure N-Alkyl-morpholine-3-carbonitrile

Click to download full resolution via product page

Caption: Experimental workflow for the N-alkylation of morpholine-3-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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